Cas no 1423031-08-6 (tert-butyl N-(2-oxocycloheptyl)methylcarbamate)

• Product Name: tert-butyl N-(2-oxocycloheptyl)methylcarbamate
• CAS No: 1423031-08-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 2149736
• PubChem ID: 71756643
• Update Time: 2025-08-03

tert-butyl N-(2-oxocycloheptyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-oxocycloheptyl)methyl]carbamate
• NE57585
• tert-butyl N-(2-oxocycloheptyl)methylcarbamate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-9-10-7-5-4-6-8-11(10)15/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key： JKPXTNAZYQNFSE-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-oxocycloheptyl)methylcarbamate

Introduction to tert-butyl N-(2-oxocycloheptyl)methylcarbamate (CAS No. 1423031-08-6)

Tert-butyl N-(2-oxocycloheptyl)methylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1423031-08-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group and a 2-oxocycloheptyl moiety, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl group is a well-known steric hinderer, often employed in organic synthesis to prevent unwanted side reactions and enhance regioselectivity. Its bulky nature can influence the conformational flexibility of molecules, making it a valuable tool in designing compounds with specific biological activities. On the other hand, the 2-oxocycloheptyl moiety introduces a cyclic structure with a ketone group, which can participate in various chemical transformations, including nucleophilic addition and condensation reactions. This moiety is particularly interesting because it combines the stability of a cycloalkane ring with the reactivity of a carbonyl group, offering a rich scaffold for medicinal chemists to explore.

In recent years, there has been significant interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been investigated for their potential as agrochemicals, pharmaceuticals, and materials science applications. The structural diversity of carbamates allows for the modulation of their pharmacokinetic and pharmacodynamic properties, making them attractive candidates for drug discovery programs. Specifically, tert-butyl N-(2-oxocycloheptyl)methylcarbamate has been studied for its potential role as an intermediate in the synthesis of more complex molecules with therapeutic implications.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive scaffolds. The combination of the tert-butyl group and the 2-oxocycloheptyl moiety provides a unique structural framework that can be further modified to achieve specific biological targets. For instance, researchers have explored derivatives of this compound as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The steric bulk provided by the tert-butyl group can help optimize binding interactions with biological targets, while the 2-oxocycloheptyl moiety offers opportunities for further functionalization through cross-coupling reactions and other synthetic methodologies.

The pharmaceutical industry has increasingly relied on advanced synthetic techniques to develop novel therapeutics. The use of carbamates as intermediates has become particularly prominent due to their ability to form stable amide bonds, which are essential components of many biologically active molecules. Tert-butyl N-(2-oxocycloheptyl)methylcarbamate exemplifies this trend, as it serves as a versatile building block for constructing more complex drug candidates. Recent studies have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to identify lead structures with desired biological activities efficiently.

Moreover, the environmental and regulatory considerations associated with carbamate-based compounds have been carefully evaluated. Unlike some traditional agrochemicals that have faced restrictions due to environmental persistence or toxicity concerns, modern carbamate derivatives are designed with sustainability in mind. The development of greener synthetic routes and biodegradable carbamate formulations reflects a growing commitment to responsible chemical manufacturing. This aligns with broader industry trends toward sustainable chemistry practices, ensuring that compounds like tert-butyl N-(2-oxocycloheptyl)methylcarbamate meet both efficacy and environmental safety standards.

In conclusion, tert-butyl N-(2-oxocycloheptyl)methylcarbamate (CAS No. 1423031-08-6) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features, including the tert-butyl group and the 2-oxocycloheptyl moiety, make it a valuable intermediate for synthesizing bioactive molecules with therapeutic applications. As research continues to advance our understanding of medicinal chemistry principles, compounds like this one will play an increasingly important role in discovering new treatments for various diseases. The ongoing development of innovative synthetic strategies and sustainable practices further enhances their relevance in modern drug discovery efforts.